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Compound of Interest

Compound Name: Californium-252

Cat. No.: B1213163

An in-depth guide to the chemical and physical properties of Californium-252 (Cf-252) metal,
designed for researchers, scientists, and professionals in drug development, is detailed below.
This guide synthesizes available data on the element's characteristics, outlines experimental
methodologies for its study, and provides visual representations of its synthesis and
processing.

Core Properties of Californium-252

Californium-252 is a synthetic, radioactive isotope of the actinide element californium. It is a
powerful neutron emitter, a property that underpins many of its specialized applications. The
metal is silvery-white, malleable, and can be cut with a knife. Its high radioactivity presents
significant challenges for experimental study, and as a result, some of its properties are not
known with the same precision as those of more common elements.

Data Presentation: Physical and Chemical Properties

The following tables summarize the key physical, atomic, and nuclear properties of
Californium-252.

Table 1: Atomic and Nuclear Properties of Californium-252
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Property Value
Atomic Number 98
Atomic Mass 252.082 u

Electron Configuration

[Rn] 5f10 7s2

Electronegativity (Pauling scale)

13

Half-life

2.645 years

Decay Modes

Alpha decay (96.9%), Spontaneous Fission
(3.1%)

Alpha Decay Energy

6.118 MeV

Average Neutron Energy

2.3 MeV

Neutron Yield

2.3 x 102 neutrons per second per gram

Table 2: Metallic and Bulk Properties of Californium-252

Property Value
Appearance Silvery-white metallic solid
Melting Point 900 °C (1173 K)

Boiling Point (estimated)

1470 °C (1743 K)

Density (calculated)

15.1 g/cm3

Crystal Structure

Double hexagonal close-packed (dhcp) below
600°C; Face-centered cubic (fcc) above 600°C

Magnetic Susceptibility

Paramagnetic

Experimental Protocols

The determination of the properties of Californium-252 is a complex undertaking due to its

intense radioactivity and limited availability. The following are descriptions of the methodologies

that have been employed.
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1. Crystallography: X-ray Diffraction

The crystal structure of californium metal has been investigated using X-ray diffraction
techniques.

o Sample Preparation: A small sample of the metal is prepared and mounted on a sample
holder within a glovebox to contain radioactive contamination.

o Data Acquisition: The sample is irradiated with a monochromatic X-ray beam. The diffracted
X-rays are detected at various angles.

e Analysis: The resulting diffraction pattern is analyzed to determine the arrangement of atoms
in the crystal lattice. This analysis has revealed the existence of two allotropic forms of
californium metal.

2. Calorimetry: Decay Energy Measurement

The decay energy of Californium-252 is measured using highly sensitive calorimetric
techniques.

e Encapsulation: A precisely weighed sample of Cf-252 is encapsulated in a suitable material
(e.g., platinum) to contain the radioactive material and its decay products.

o Measurement: The encapsulated sample is placed in a calorimeter, which measures the heat
generated by radioactive decay.

o Calculation: The total decay energy is calculated from the measured heat output and the
known mass and isotopic composition of the sample.

3. Separation and Purification: Solvent Extraction and lon Exchange

The separation and purification of Californium-252 from other actinides produced during its
synthesis is a multi-step process.

o Solvent Extraction: This technique separates elements based on their differing solubilities in
two immiscible liquids. For Cf-252, a common method involves dissolving the target material
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in an acidic aqueous solution and extracting the californium into an organic solvent
containing a complexing agent, such as tributyl phosphate.

e lon Exchange Chromatography: This method separates ions based on their affinity for a solid
resin. The solution containing californium is passed through a column packed with an ion-
exchange resin. By carefully controlling the composition of the eluent, different elements can
be selectively washed off the resin at different times, allowing for the isolation of highly pure
Californium-252.

Visualizations

The following diagrams illustrate the production pathway of Californium-252 and a typical
experimental workflow for its separation.
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Caption: Production pathway of Californium-252 from Plutonium-239 and Curium-242.
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Step 1: Dissolution

Irradiated Target
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Step 4: lon Exchange Chromatography
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Caption: A generalized workflow for the separation and purification of Californium-252.
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 To cite this document: BenchChem. [chemical and physical properties of californium-252
metal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213163#chemical-and-physical-properties-of-
californium-252-metal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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